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Compound of Interest

Compound Name: BMS-986094

Cat. No.: B608112

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for
the Safe Handling and Disposal of the Investigational Compound BMS-986094.

The following provides critical safety information and recommended disposal procedures for
BMS-986094, a guanosine nucleotide analogue formerly under investigation for the treatment
of Hepatitis C. Due to significant safety concerns leading to its discontinuation in clinical trials,
stringent adherence to proper handling and disposal protocols is imperative to ensure
personnel safety and environmental protection.

Compound Overview and Safety Profile

BMS-986094 (also known as INX-189) is a prodrug of a guanosine nucleotide analogue.[1][2]
Its development was halted during Phase Il clinical trials due to severe cardiotoxicity.[3][4][5][6]
Observed adverse effects included heart and kidney toxicity, with incidents of heart failure,
hospitalization, and one patient death reported.[3][5]
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Characteristic Description

Compound Name BMS-986094 (formerly INX-189)

Chemical Class Guanosine nucleotide analogue prodrug[1][2]
Primary Hazard Cardiotoxicity[1][4]

Other Observed Toxicities Kidney toxicity[3][5]

Clinical Status Development discontinued[3][5][6]

Proper Disposal Procedures for BMS-986094

As a hazardous compound with known toxicity, BMS-986094 must be disposed of as chemical
waste in accordance with institutional, local, and national regulations. The following step-by-
step guide outlines the recommended disposal workflow.

Step 1: Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves, when handling BMS-986094.

Step 2: Waste Segregation
e Do not mix BMS-986094 waste with non-hazardous trash.

e Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid
waste (e.g., unused solutions, contaminated solvents).

Step 3: Solid Waste Disposal

¢ Place all solid waste contaminated with BMS-986094 into a designated, clearly labeled
hazardous waste bag or container.

e The container should be sealed to prevent leakage.

o Label the container with "Hazardous Chemical Waste," the name "BMS-986094," and the
date.
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Step 4: Liquid Waste Disposal

e Collect all liquid waste containing BMS-986094 in a compatible, leak-proof, and shatter-
resistant container.

e The container must be clearly labeled with "Hazardous Chemical Waste," the name "BMS-
986094," and a list of all solvents present with their approximate concentrations.

o Keep the waste container securely closed when not in use.
Step 5: Storage of Waste

o Store hazardous waste containers in a designated, secure area, away from general
laboratory traffic.

o Ensure the storage area is well-ventilated.
Step 6: Arrange for Pickup and Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup of the hazardous waste.

¢ Do not attempt to dispose of BMS-986094 down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of BMS-986094.
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Caption: Workflow for the safe disposal of BMS-986094.

Experimental Protocols Cited

The search results reference studies investigating the cardiotoxicity of BMS-986094 but do not
provide detailed experimental protocols for disposal. The referenced studies primarily focus on
in vitro assays using human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-
CMs) to assess cardiotoxicity.[4] These studies involved motion imaging analysis and calcium
transient measurements to understand the mechanism of toxicity.[4] For specific experimental
details on the toxicological assessment of BMS-986094, researchers should consult the
primary literature, such as the study published in the Journal of Toxicological Sciences in 2021.

[4]

Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the official Safety Data Sheet (SDS) for
any chemical you are working with. If an SDS for BMS-986094 is not available, treat it as a
highly toxic substance and consult with your EHS department for specific disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Bristol Myers Squibb - Bristol-Myers Squibb Discontinues Development of BMS-986094,
an Investigational NS5B Nucleotide for the Treatment of Hepatitis C [news.bms.com]

 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for BMS-
986094]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608112#bms-986094-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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